Cas no 119813-15-9 (2-Benzofurancarboxamide,6-(diethylamino)-N-[2-[[(7bR,8aS)-4,5,8,8a-tetrahydro-7-methyl-4-oxocyclopropa[c]pyrrolo[3,2-e]indol-2(1H)-yl]carbonyl]-1H-indol-5-yl]-(9CI))

• Product Name: 2-Benzofurancarboxamide,6-(diethylamino)-N-[2-[[(7bR,8aS)-4,5,8,8a-tetrahydro-7-methyl-4-oxocyclopropa[c]pyrrolo[3,2-e]indol-2(1H)-yl]carbonyl]-1H-indol-5-yl]-(9CI)
• CAS No: 119813-15-9
• MF: C₃₄H₃₁N₅O₄
• MW: 573.641047716141
• CID: 196912
• PubChem ID: 128970
• Update Time: 2025-04-19

2-Benzofurancarboxamide,6-(diethylamino)-N-[2-[[(7bR,8aS)-4,5,8,8a-tetrahydro-7-methyl-4-oxocyclopropa[c]pyrrolo[3,2-e]indol-2(1H)-yl]carbonyl]-1H-indol-5-yl]-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxamide,6-(diethylamino)-N-[2-[[(7bR,8aS)-4,5,8,8a-tetrahydro-7-methyl-4-oxocyclopropa[c]pyrrolo[3,2-e]indol-2(1H)-yl]carbonyl]-1H-indol-5-yl]-(9CI)
• 2-Benzofurancarboxamide,6-(diethylamino)-N-[2-[[(7bR,8aS)-4,5,8,8a-tetrahydro-7-methyl-4-oxocyclopropa[c]pyrrolo[3,2-e]indol-
• AC1L2USB
• 119813-15-9
• U-76074
• 6-(Diethylamino)-N-[2-(3-methyl-8-oxo-1,4a,5,8-tetrahydrocyclopropa[c]pyrrolo[3,2-e]indole-6(4H)-carbonyl)-1H-indol-5-yl]-1-benzofuran-2-carboximidic acid
• 2-Benzofurancarboxamide, 6-(diethylamino)-N-(2-((4,5,8,8a-tetrahydro-7-methyl-4-oxocyclopropa(c)pyrrolo(3,2-e)indol-2(1H)-yl)carbonyl)-1H-indol-5-yl)-, (7bR)-
• DTXSID00923124
• U 76074
• 6-(Diethylamino)-N-[2-[(1R)-3-methyl-7-oxo-5,10-diazatetracyclo[7.4.0.01,12.02,6]trideca-2(6),3,8-triene-10-carbonyl]-1H-indol-5-yl]-1-benzofuran-2-carboxamide
• U-76,074

• Inchi： 1S/C34H31N5O4/c1-4-38(5-2)23-8-6-19-12-28(43-27(19)13-23)32(41)36-22-7-9-24-20(10-22)11-25(37-24)33(42)39-17-21-15-34(21)29(39)14-26(40)31-30(34)18(3)16-35-31/h6-14,16,21,35,37H,4-5,15,17H2,1-3H3,(H,36,41)/t21?,34-/m0/s1
• InChI Key： XHPVXGJAGWHKNR-GVWUWIDXSA-N
• SMILES： O=C1C=C2[C@]3(C4C(C)=CNC=41)CC3CN2C(C1=CC2C=C(C=CC=2N1)NC(C1=CC2C=CC(=CC=2O1)N(CC)CC)=O)=O

Computed Properties

• Exact Mass: 571.22217
• Monoisotopic Mass: 573.23760449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 43
• Rotatable Bond Count: 6
• Complexity: 1200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 108.64